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Compound of Interest

Compound Name:
4-Chloro-3-sulfamoylbenzoyl

chloride

Cat. No.: B195224 Get Quote

Essential Safety and Handling Guide for 4-Chloro-3-
sulfamoylbenzoyl Chloride
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety and logistical information for handling 4-
Chloro-3-sulfamoylbenzoyl chloride (CAS No. 70049-77-3). Adherence to these procedures

is critical for ensuring laboratory safety and operational integrity.

Chemical and Physical Properties
A summary of the key quantitative data for 4-Chloro-3-sulfamoylbenzoyl chloride is

presented below for easy reference.
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Property Value

Molecular Formula C₇H₅Cl₂NO₃S[1][2]

Molecular Weight 254.09 g/mol [2][3]

Melting Point 158-160 °C[1][2]

Boiling Point 424.6 °C at 760 mmHg[2][3]

Density 1.621 g/cm³[3]

Flash Point 210.6 °C[2]

Appearance Solid

Hazard Identification and Personal Protective Equipment
(PPE)
4-Chloro-3-sulfamoylbenzoyl chloride is a hazardous substance. The signal word for this

chemical is "Danger". Hazard statements indicate that it is harmful if swallowed or inhaled, and

causes severe skin burns and eye damage.[2]

Mandatory Personal Protective Equipment (PPE):

Protection Type Specification

Eye/Face Protection

Chemical safety goggles or a face shield.[4]

Ensure eyewash stations are readily accessible.

[5][6]

Skin Protection

Chemical-resistant gloves (e.g., nitrile rubber).

[7] Wear a lab coat or appropriate protective

clothing to prevent skin exposure.[4]

Respiratory Protection

Use in a well-ventilated area, preferably within a

chemical fume hood.[5][8] If ventilation is

inadequate, a NIOSH-approved respirator is

required.[4]
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Operational Plan for Safe Handling
Follow these step-by-step procedures for the safe handling of 4-Chloro-3-sulfamoylbenzoyl
chloride from receipt to disposal.

1. Preparation and Engineering Controls:

Before handling, ensure that a safety shower and eyewash station are unobstructed and

operational.[6]

Work exclusively in a well-ventilated laboratory, with operations conducted inside a certified

chemical fume hood.[5][8]

Have appropriate spill containment materials readily available.

2. Handling the Chemical:

Wear all required PPE as specified in the table above.

Avoid direct contact with the skin, eyes, and clothing.[7]

Avoid inhalation of dust or vapors.[2][5]

Prevent the formation of dust and aerosols during handling.[2]

Keep the container tightly closed when not in use.[2][8]

3. Storage:

Store in a dry, cool, and well-ventilated place.[2][8]

Keep containers tightly closed.[2][8]

Store away from incompatible materials such as strong oxidizing agents, strong acids/alkalis,

and moisture.[5][9] The substance is moisture-sensitive.[9]

Emergency and Disposal Plan
Emergency Procedures:
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Emergency Situation Action

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids.[5][8] Remove contact

lenses if present and easy to do.[5] Seek

immediate medical attention.[8][10]

Skin Contact

Immediately flush skin with plenty of water for at

least 15 minutes while removing contaminated

clothing and shoes.[4] Seek immediate medical

attention.[4]

Inhalation

Move the victim to fresh air. If not breathing,

give artificial respiration.[5][8] If breathing is

difficult, give oxygen.[4] Seek immediate

medical attention.[8]

Ingestion

Do NOT induce vomiting.[5][8] If the victim is

conscious and alert, give 2-4 cupfuls of water.[4]

Never give anything by mouth to an

unconscious person.[4][8] Seek immediate

medical attention.[8]

Spill

Evacuate personnel to a safe area.[5][8] Wear

appropriate PPE.[5] Absorb the spill with inert

material (e.g., vermiculite, sand, or earth) and

place it in a suitable, closed container for

disposal.[4][8]

Disposal Plan:

Dispose of waste material in accordance with all applicable federal, state, and local

environmental regulations.

Contaminated packaging should be treated as hazardous waste and disposed of accordingly.

Do not allow the chemical to enter drains or watercourses.[5][8]
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Workflow and Emergency Protocol
The following diagram illustrates the logical workflow for handling 4-Chloro-3-
sulfamoylbenzoyl chloride and the immediate steps to take in an emergency.

Start: Receive Chemical

Preparation:
- Verify Fume Hood

- Check Eyewash/Shower
- Don PPE

Handling in Fume Hood:
- Weigh/Transfer

- Perform Reaction

Storage:
- Tightly Sealed

- Cool, Dry, Ventilated

If not all used

Disposal:
- Follow Regulations
- Hazardous Waste

After use

Emergency Occurs

For subsequent use

End of Process Spill

Type?

Personal Exposure

Type?

Spill Response:
- Evacuate
- Wear PPE

- Contain & Clean

First Aid:
- Skin/Eye Flush

- Fresh Air
- Seek Medical Attention

Click to download full resolution via product page

Caption: Workflow for handling 4-Chloro-3-sulfamoylbenzoyl chloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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